Cas no 2168381-38-0 (4-(4-aminopiperidin-2-yl)benzoic acid)

• Product Name: 4-(4-aminopiperidin-2-yl)benzoic acid
• CAS No: 2168381-38-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6323673
• PubChem ID: 165549609
• Update Time: 2025-05-20

4-(4-aminopiperidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminopiperidin-2-yl)benzoic acid
• EN300-1476850
• 2168381-38-0

• Inchi： 1S/C12H16N2O2/c13-10-5-6-14-11(7-10)8-1-3-9(4-2-8)12(15)16/h1-4,10-11,14H,5-7,13H2,(H,15,16)
• InChI Key： QRYGEFFUZBAEPJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1CC(CCN1)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-(4-aminopiperidin-2-yl)benzoic acid

4-(4-Aminopiperidin-2-yl)benzoic Acid: A Comprehensive Overview

4-(4-Aminopiperidin-2-yl)benzoic acid, also known by its CAS number CAS No. 2168381-38-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a benzoic acid moiety with a 4-aminopiperidine ring, creating a unique chemical entity with potential applications in drug discovery and development.

The benzoic acid component of this compound is a well-known aromatic carboxylic acid, which is commonly found in various natural and synthetic compounds. The presence of the 4-aminopiperidine group introduces additional complexity to the molecule, as piperidine derivatives are often associated with bioactive properties. This combination makes 4-(4-aminopiperidin-2-yl)benzoic acid a promising candidate for exploring novel therapeutic agents.

Recent studies have highlighted the potential of this compound in modulating various biological pathways. For instance, researchers have investigated its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets for numerous drugs. The unique structure of CAS No. 2168381-38-0 allows it to bind to these receptors with high affinity, suggesting its potential role in treating conditions such as neurological disorders and cardiovascular diseases.

In addition to its pharmacological applications, 4-(4-aminopiperidin-2-yl)benzoic acid has been studied for its chemical synthesis and reactivity. The compound's synthesis involves a multi-step process that includes nucleophilic substitution and coupling reactions. These studies have provided valuable insights into the optimization of synthetic routes, ensuring scalability and cost-effectiveness for large-scale production.

The structural versatility of this compound also makes it an ideal substrate for further chemical modifications. By altering the substituents on the piperidine ring or the benzoic acid moiety, researchers can explore a wide range of analogs with diverse biological activities. This approach has been instrumental in expanding the scope of drug discovery efforts targeting various disease states.

Furthermore, computational studies have played a pivotal role in understanding the molecular interactions of CAS No. 2168381-38-0. Advanced modeling techniques, such as molecular docking and dynamics simulations, have provided detailed insights into its binding modes and stability within biological systems. These findings have significantly enhanced our understanding of the compound's pharmacokinetic properties and its potential for therapeutic use.

In conclusion, 4-(4-Aminopiperidin-2-yl)benzoic acid, or CAS No. 2168381-38-0, represents a compelling example of how structural complexity can lead to promising biological activity. With ongoing research into its synthesis, properties, and applications, this compound continues to be a focal point in both academic and industrial settings. Its potential as a lead molecule in drug development underscores the importance of exploring novel chemical entities to address unmet medical needs.